Cas no 2228960-63-0 (2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile)

• Product Name: 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile
• CAS No: 2228960-63-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6249970
• PubChem ID: 165757171
• Update Time: 2025-05-20

2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile
• EN300-1820171
• 2228960-63-0

• Inchi： 1S/C9H11N3/c1-7-4-12-8(5-11-7)9(2,3)6-10/h4-5H,1-3H3
• InChI Key： VOWAHPHFUABTMC-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile

2-Methyl-2-(5-Methylpyrazin-2-yl)Propanenitrile (CAS No: 2228960-63-0)

The compound 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile (CAS No: 2228960-63-0) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of nitriles, which are widely used in various industries due to their versatility and reactivity. The molecule consists of a pyrazine ring, a nitrile group, and methyl substituents, making it a valuable intermediate in organic synthesis.

Pyrazine derivatives like 5-methylpyrazin-2-yl are known for their aromatic stability and ability to participate in various chemical reactions. The presence of the nitrile group in propanenitrile adds functionality, enabling this compound to undergo reactions such as nucleophilic addition, substitution, and polymerization. These properties make it an essential building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of nitrile-containing compounds in drug discovery. For instance, researchers have explored the use of nitriles as bioisosteres in medicinal chemistry, where they can mimic the properties of other functional groups while offering improved pharmacokinetic profiles. This has led to the development of novel drug candidates with enhanced efficacy and reduced toxicity.

In terms of synthesis, 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile can be prepared through various routes, including nucleophilic aromatic substitution and alkylation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions, leading to higher yields and improved purity.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 191 g/mol, and it exists as a crystalline solid at room temperature. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

One of the most promising applications of nitriles lies in their conversion into amides or amines through hydrocyanation or reduction reactions. These derivatives are valuable intermediates in the synthesis of peptides, polyamides, and other biologically active molecules. For example, recent research has focused on using nitriles as precursors for the synthesis of α-amino acids, which are essential components of proteins.

In conclusion, 2-methyl-2-(5-methylpyrazin-2-yl)propanenitrile (CAS No: 2228960-63-0) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers and industry professionals alike. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in advancing modern chemistry.